Cas no 6406-21-9 (2-amino-3,5-dichlorobenzene-1-sulfonic acid)

• Product Name: 2-amino-3,5-dichlorobenzene-1-sulfonic acid
• CAS No: 6406-21-9
• Molecular Formula: C₆H₅NO₃SCl₂
• Molecular Weight: 242.0798
• MDL: MFCD01026103
• CID: 500670
• PubChem ID: 18401222

2-amino-3,5-dichlorobenzene-1-sulfonic acid Properties

Names and Identifiers

• Benzenesulfonicacid, 2-amino-3,5-dichloro-
• 2,4-DICHLOROANILINE-6-SULFONIC ACID
• 2-amino-3,5-dichloroBenzenesulfonic acid
• Benzenesulfonicacid,2-amino-3,5-dichloro
• 2-amino-3,5-dichlorobenzene-1-sulfonic acid
• DTXSID20593404
• UUBOVWHMFBDDEN-UHFFFAOYSA-N
• AKOS015855655
• EN300-8168032
• FT-0745583
• SCHEMBL1957301
• 6406-21-9

• MDL： MFCD01026103
• InChIKey： UUBOVWHMFBDDEN-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5Cl2NO3S/c7-3-1-4(8)6(9)5(2-3)13(10,11)12/h1-2H,9H2,(H,10,11,12)
• SMILES： C1=C(C=C(C(=C1S(=O)(=O)O)N)Cl)Cl

Computed Properties

• Exact Mass: 240.93700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 240.9367196g/mol
• Heavy Atom Count: 13
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• LogP: 3.48430
• PSA: 88.77000
• Density: 1.749

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives